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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bromocresol purple sodium salt, a vital pH
indicator used across various scientific disciplines. We will delve into its physicochemical
properties, mechanism of action, and detailed experimental protocols for its application, with a
focus on spectrophotometric analysis.

Introduction

Bromocresol purple (BCP), chemically known as 5',5"-dibromo-o-cresolsulfophthalein, is a pH
indicator belonging to the triphenylmethane family of dyes.[1][2] It is widely utilized in its sodium
salt form due to its solubility in water. BCP is valued for its distinct color transition in the near-
neutral pH range, making it suitable for applications in microbiology, clinical diagnostics, and
analytical chemistry.[3][4] This document outlines the technical specifications and
methodologies associated with its use.

Physicochemical Properties and Color Transition

The utility of Bromocresol purple sodium salt as an indicator is defined by its specific pH
transition range and corresponding color change. Below pH 5.2, it imparts a yellow color to a
solution, while above pH 6.8, it appears purple or violet.[1][3][5][6][7] The transition is centered
around its pKa value, which is consistently reported as 6.3.[1][3][7][8][9]
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The key quantitative parameters for Bromocresol purple sodium salt are summarized below for
easy reference.

Property Value References
5',5"-Dibromo-o-
Chemical Name cresolsulfophthalein, Sodium [1112]
Salt
CAS Number 62625-30-3 [4][10]
pH Range 5.2-6.8 [L13B141e17111]
Color (Acidic) Yellow (below pH 5.2) [L151161[11]
Color (Basic) Purple / Violet (above pH 6.8) [1][5]16][11]
pKa 6.3 (at 25°C) [1131[7118]
Molar Mass 562.20 g-mol~* (Sodium Salt) [4][10]
Amax (Acid form) 432 nm [12][13]
Amax (Base form) 589 nm [12][13]

Mechanism of Color Change

The color change of Bromocresol purple is a result of a pH-dependent structural
rearrangement. In acidic conditions (below pH 5.2), the molecule exists predominantly in a non-
ionized, cyclic sultone form, which is yellow.[1][2] As the pH increases, the sultone ring opens,
and the molecule deprotonates to form a conjugated, dianionic sulfonate structure. This
extended conjugation system is responsible for the characteristic purple color observed in
near-neutral to alkaline solutions.[1][2][4]
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Acidic Condition (pH < 5.2)

Sultone Form (Yellow)

<+ OH- T+ H*

Alkaline Condition (pH > 6.8)

Sulfonate Form (Purple)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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